Cas no 1452864-17-3 (Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate)

• Product Name: Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate
• CAS No: 1452864-17-3
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 4933985
• Update Time: 2025-06-14

Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 4-OXO-4,5-DIHYDROIMIDAZO[1,2-A]QUINOXALINE-8-CARBOXYLATE
• Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate

• Inchi： 1S/C12H9N3O3/c1-18-12(17)7-2-3-8-9(6-7)15-5-4-13-10(15)11(16)14-8/h2-6H,1H3,(H,14,16)
• InChI Key： FWGPDBBTRBUUNH-UHFFFAOYSA-N
• SMILES： O=C1C2=NC=CN2C2C=C(C(=O)OC)C=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 374
• XLogP3: 0.8
• Topological Polar Surface Area: 73.2

Additional information on Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate

Comprehensive Overview of Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate (CAS No. 1452864-17-3)

The compound Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate (CAS No. 1452864-17-3) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring an imidazo[1,2-A]quinoxaline core, has garnered attention due to its versatile reactivity and biological activity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule compounds like Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's carboxylate ester moiety enhances its solubility, making it a promising candidate for drug formulation and bioconjugation. Its CAS No. 1452864-17-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and biopharmaceutical research.

The synthesis of Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its imidazo[1,2-A]quinoxaline scaffold is structurally analogous to several FDA-approved drugs, underscoring its potential for drug repurposing and structure-activity relationship (SAR) studies. Researchers are also investigating its photophysical properties, which could pave the way for applications in organic electronics and fluorescence-based sensors.

From an SEO perspective, queries such as "buy Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate" or "CAS 1452864-17-3 supplier" are trending, indicating commercial interest. However, users also seek technical details like "synthesis protocol for imidazo[1,2-A]quinoxaline derivatives" or "biological activity of quinoxaline-based compounds." This highlights the need for balanced content that addresses both scientific and industrial audiences.

Environmental and regulatory considerations are also critical. While Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate is not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and eco-toxicity profile are under study, reflecting the broader shift toward green chemistry in synthetic workflows.

In conclusion, Methyl 4-oxo-4,5-dihydroimidazo[1,2-A]quinoxaline-8-carboxylate (CAS No. 1452864-17-3) represents a compelling case study in the intersection of drug discovery, material science, and sustainable chemistry. Its multifaceted applications and rising prominence in research databases underscore its value as a high-potential compound for future innovations.